Cas no 1261891-87-5 (2-Chloro-5-(3-fluoro-2-methylphenyl)phenol)

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol is a halogenated phenolic compound featuring a chloro-substituted phenol core linked to a 3-fluoro-2-methylphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions and electrophilic substitutions. Its lipophilic nature improves membrane permeability, which is advantageous in bioactive molecule design. The compound’s stability under various conditions allows for flexible handling in multi-step syntheses. Its precise substitution pattern enables selective functionalization, supporting the development of targeted chemical entities.
2-Chloro-5-(3-fluoro-2-methylphenyl)phenol structure
1261891-87-5 structure
Product Name:2-Chloro-5-(3-fluoro-2-methylphenyl)phenol
CAS No:1261891-87-5
MF:C13H10ClFO
MW:236.669306278229
MDL:MFCD18315496
CID:2621895
PubChem ID:53221235
Update Time:2025-06-10

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID00685896
    • 2-Chloro-5-(3-fluoro-2-methylphenyl)phenol, 95%
    • AKOS017557194
    • 4-Chloro-3'-fluoro-2'-methyl[1,1'-biphenyl]-3-ol
    • MFCD18315496
    • 1261891-87-5
    • 2-CHLORO-5-(3-FLUORO-2-METHYLPHENYL)PHENOL
    • 2-Chloro-5-(3-fluoro-2-methylphenyl)phenol
    • MDL： MFCD18315496
    • Inchi： 1S/C13H10ClFO/c1-8-10(3-2-4-12(8)15)9-5-6-11(14)13(16)7-9/h2-7,16H,1H3
    • InChI Key： JZWUOHPKUHXHQO-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C=1C)F

Computed Properties

  • Exact Mass: 236.0404208Da
  • Monoisotopic Mass: 236.0404208Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321688-5 g
2-Chloro-5-(3-fluoro-2-methylphenyl)phenol, 95%; .
 1261891-87-5 95%
5g
 €1159.00 2023-04-26
abcr
AB321688-5g
2-Chloro-5-(3-fluoro-2-methylphenyl)phenol, 95%; .
 1261891-87-5 95%
5g
 €1159.00 2025-02-27

2-Chloro-5-(3-fluoro-2-methylphenyl)phenol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1261891-87-5)
Order Number:A1120311
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:24
Price ($):687.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1261891-87-5)
A1120311
Purity:99%
Quantity:5g
Price ($):687.0
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